Cas no 1806662-48-5 (2-Bromo-1-(2-nitro-3-(trifluoromethyl)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-nitro-3-(trifluoromethyl)phenyl)propan-1-one
• CAS No: 1806662-48-5
• MF: C₁₀H₇BrF₃NO₃
• MW: 326.066692590714
• CID: 4971070
• Update Time: 2025-06-09

2-Bromo-1-(2-nitro-3-(trifluoromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-nitro-3-(trifluoromethyl)phenyl)propan-1-one

• Inchi： 1S/C10H7BrF3NO3/c1-5(11)9(16)6-3-2-4-7(10(12,13)14)8(6)15(17)18/h2-5H,1H3
• InChI Key： AWQGCIWGFZBWGD-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C(F)(F)F)C=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 342
• XLogP3: 3.5
• Topological Polar Surface Area: 62.9

Additional information on 2-Bromo-1-(2-nitro-3-(trifluoromethyl)phenyl)propan-1-one

Introduction to 2-Bromo-1-(2-nitro-3-(trifluoromethyl)phenyl)propan-1-one (CAS No. 1806662-48-5)

2-Bromo-1-(2-nitro-3-(trifluoromethyl)phenyl)propan-1-one, with the CAS number 1806662-48-5, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its bromo, nitro, and trifluoromethyl functional groups, which contribute to its reactivity and stability.

The molecular formula of 2-Bromo-1-(2-nitro-3-(trifluoromethyl)phenyl)propan-1-one is C₁₀H₇BrF₃₃, and its molecular weight is approximately 309.06 g/mol. The compound's structure includes a brominated propionone moiety attached to a substituted phenyl ring, which contains a nitro group and a trifluoromethyl group. These functional groups endow the molecule with a range of chemical properties that make it valuable for various applications.

In the realm of pharmaceutical research, 2-Bromo-1-(2-nitro-3-(trifluoromethyl)phenyl)propan-1-one has been investigated for its potential as an intermediate in the synthesis of novel drugs. The presence of the bromo group allows for versatile synthetic transformations, such as cross-coupling reactions, which can be used to introduce a variety of substituents onto the molecule. This flexibility is crucial for the development of new therapeutic agents with improved efficacy and reduced side effects.

The nitro group in 2-Bromo-1-(2-nitro-3-(trifluoromethyl)phenyl)propan-1-one imparts additional reactivity and can be reduced to an amino group under appropriate conditions. This transformation is particularly useful in the synthesis of bioactive compounds, such as antibiotics and anticancer agents. The trifluoromethyl group, on the other hand, enhances the lipophilicity and metabolic stability of the molecule, which are important considerations in drug design.

Recent studies have also explored the use of 2-Bromo-1-(2-nitro-3-(trifluoromethyl)phenyl)propan-1-one in materials science. The compound's unique electronic properties make it a promising candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The presence of the trifluoromethyl group can improve the charge transport properties of these materials, leading to enhanced device performance.

In addition to its potential applications in pharmaceuticals and materials science, 2-Bromo-1-(2-nitro-3-(trifluoromethyl)phenyl)propan-1-one has been studied for its role in chemical synthesis. The compound serves as a versatile building block for the construction of complex molecules with diverse functionalities. Its reactivity can be fine-tuned by modifying reaction conditions, making it a valuable tool for synthetic chemists.

The synthesis of 2-Bromo-1-(2-nitro-3-(trifluoromethyl)phenyl)propan-1-one typically involves multi-step processes that require careful control of reaction parameters such as temperature, pressure, and solvent choice. One common synthetic route involves the bromination of a substituted acetophenone followed by nitration and trifluoromethylation steps. Advances in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, which is an important consideration for sustainable chemical production.

The physical properties of 2-Bromo-1-(2-nitro-3-(trifluoromethyl)phenyl)propan-1-one, including its melting point, boiling point, and solubility in various solvents, have been well-characterized. These properties are crucial for optimizing its use in different applications. For example, its solubility in polar solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) makes it suitable for use in solution-based processes.

In conclusion, 2-Bromo-1-(2-nitro-3-(trifluoromethyl)phenyl)propan-1-one (CAS No. 1806662-48-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique combination of functional groups provides a platform for developing new drugs, advanced materials, and synthetic methodologies. Ongoing research continues to uncover new applications and optimize existing ones, solidifying its importance in modern chemistry.